N-((2,5-dimethylfuran-3-yl)methyl)benzofuran-2-carboxamide

• IUPAC Name: N-[(2,5-dimethylfuran-3-yl)methyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C16H15NO3/c1-10-7-13(11(2)19-10)9-17-16(18)15-8-12-5-3-4-6-14(12)20-15/h3-8H,9H2,1-2H3,(H,17,18)
• InChI Key: KQKCKWRRJHNKRK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)CNC(=O)C2=CC3=CC=CC=C3O2
• Molecular Formula: C16H15NO3
• Molecular Weight: 269.29 g/mol

Description

“N-((2,5-dimethylfuran-3-yl)methyl)benzofuran-2-carboxamide” is a complex organic compound. It is a derivative of benzofuran, which is a heterocyclic compound. Benzofuran compounds are ubiquitous in nature and have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. They are used in the design of novel therapies with enhanced efficacy compared to conventional treatments.

Molecular Structure Analysis

The molecular structure of “N-((2,5-dimethylfuran-3-yl)methyl)benzofuran-2-carboxamide” is complex. It contains a benzofuran ring, which is composed of fused benzene and furan rings. The benzofuran core is present in many biologically active natural products, making it a popular scaffold to explore when designing drugs.

Scientific Research Applications

Catalysis and Sustainable Fuels

. These catalysts, derived from minerals like malachite, rosasite, and aurichalcite, enable selective hydrogenation of HMF. The yields of DHMF and DMF are impressive, reaching approximately 99.1% and 91.8%, respectively. These compounds serve as potential sustainable fuels and chemical building blocks.

Optical Properties and Photophysics

. Understanding these properties is crucial for applications in optoelectronics, sensors, and photonic devices.

Separation Techniques

Selective separation of 2,5-dimethylfuran (DMF) from mixtures plays a vital role in the chemical industry. .

Antibacterial Activity

. This highlights the potential for further exploration in antimicrobial applications.

Renewable Liquid Fuels

.

Future Directions

Given the vast number of applications of benzofuran-based drugs in today’s medicine, there exists considerable interest for novel synthetic methodologies that can grant expedient access to new kinds of benzofuran derivatives. The study and development of “N-((2,5-dimethylfuran-3-yl)methyl)benzofuran-2-carboxamide” and similar compounds could potentially lead to the discovery of new drugs with enhanced efficacy.

Mechanism of Action

Target of Action

The compound N-((2,5-dimethylfuran-3-yl)methyl)benzofuran-2-carboxamide is a derivative of benzofuran . Benzofuran derivatives have been found to have potential anticancer activity . They have been shown to inhibit the hypoxia-inducible factor (HIF-1) pathway, which is involved in the carcinogenesis of tumor protein (p53) .

Mode of Action

For instance, some benzofuran derivatives have been designed to partially activate the glucokinase enzyme . This interaction leads to changes in the enzyme’s activity, which can have downstream effects on cellular processes .

Biochemical Pathways

Benzofuran derivatives can affect various biochemical pathways. For example, they can inhibit the HIF-1 pathway, which plays a crucial role in the response to hypoxia, or low oxygen conditions, in cells . By inhibiting this pathway, benzofuran derivatives can potentially interfere with the growth and survival of cancer cells .

Result of Action

Benzofuran derivatives have been shown to exhibit various biological activities, including anticancer properties . They can inhibit the growth of cancer cells and induce cell death .